2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol

• IUPAC Name: 2-[[(2R,6R)-6-methylpiperidin-2-yl]methoxy]ethanol
• InChI: InChI=1S/C9H19NO2/c1-8-3-2-4-9(10-8)7-12-6-5-11/h8-11H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key: NAENMSJEHKJBGT-RKDXNWHRSA-N
• Canonical SMILES: CC1CCCC(N1)COCCO
• Isomeric SMILES: C[C@@H]1CCC[C@@H](N1)COCCO
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol

Description

2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol, also known as MPME, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Research on 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol has been focused on its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol has been shown to have a high affinity for certain receptors in the brain, such as the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward.

Mechanism of Action

2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol acts as a partial agonist at the dopamine D3 receptor, which means that it can activate the receptor to a certain extent, but not fully. This mechanism of action is similar to other drugs used to treat psychiatric disorders, such as antipsychotics and antidepressants.
Biochemical and Physiological Effects:
Studies have shown that 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol can modulate the activity of the dopamine D3 receptor, leading to changes in the release of dopamine in the brain. This can affect various physiological processes, such as mood, motivation, and reward. 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol in lab experiments is its high affinity and selectivity for the dopamine D3 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol is a relatively new compound, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Another area of interest is its role in drug addiction and substance abuse. Additionally, more research is needed to understand the long-term effects of 2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol and its potential for toxicity.

Synthesis Methods

2-(((2R,6R)-6-Methylpiperidin-2-yl)methoxy)ethan-1-ol can be synthesized through a multi-step process that involves the reaction of piperidine with methyl iodide, followed by the reaction of the resulting compound with sodium hydride and 2-chloroethanol. The final product is obtained through purification and isolation steps.